(4-Bromophenyl)phosphinic acid

• CAS No.: 39238-95-4
• Molecular Formula: C6H5BrO2P+
• Molecular Weight: 219.98 g/mol
• IUPAC Name: (4-bromophenyl)-hydroxy-oxophosphanium
• InChI: InChI=1S/C6H4BrO2P/c7-5-1-3-6(4-2-5)10(8)9/h1-4H/p+1
• InChI Key: WRIAPNZWQKCCGT-UHFFFAOYSA-O
• SMILES: C1=CC(=CC=C1[P+](=O)O)Br

Description

“(4-Bromophenyl)phosphinic acid” is a chemical compound with the molecular formula C6H6BrO2P. It appears as a white to light yellow to light orange powder or crystal.

Synthesis Analysis

Phosphinic acid derivatives are generally prepared by the reaction of hypophosphorous acid on alkene or alkyne (hydrophosphonation), by its addition on aldehyde or imine, or by hydrolysis of alkyl or aryldichlorophosphine. A hydrophosphinilation reaction of α-olefin vinylidene dimers can be carried out under controlled conditions to form β-branched mono-alkyl phosphinic acids.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C6H6BrO2P. The molecular weight of the compound is 236.99.

Chemical Reactions Analysis

Phosphinic acids and their derivatives are known to play significant roles in many different areas of life science. They are used in the synthesis of bioactive compounds and have been used in various chemical reactions, including Pd-catalyzed reactions, copper-catalyzed P-arylation, and reactions involving radical formation.

Physical and Chemical Properties Analysis

“this compound” is a solid at 20°C. The melting point ranges from 200.0 to 204.0°C.

Mechanism of Action

Phosphinates mimic the phosphates and carboxylates of biological molecules to potentially inhibit metabolic enzymes. They are considered bioisosteres, substituents or functional groups which induce similar biological responses.

Safety and Hazards

“(4-Bromophenyl)phosphinic acid” may cause skin irritation and serious eye irritation. It is recommended to avoid contact with skin and eyes, avoid ingestion and inhalation, and to use only in a well-ventilated area.

Future Directions

Phosphinic acids and their derivatives are still underused functional groups for the development of bioactive compounds. They are considered promising for the development of new medicines or crop protection chemicals. The synthetic aspects and the biological activities of such compounds reported in the literature between 2008 and 2013 are also described.